Cas no 2172093-02-4 (3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid)

• Product Name: 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid
• CAS No: 2172093-02-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5777767
• PubChem ID: 165833757
• Update Time: 2025-11-06

3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)-6-methylquinoline-4-carboxylic acid
• 2172093-02-4
• EN300-1581901
• 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid

• Inchi： 1S/C15H17NO2/c1-4-10(3)12-8-16-13-6-5-9(2)7-11(13)14(12)15(17)18/h5-8,10H,4H2,1-3H3,(H,17,18)
• InChI Key： TWOGIXPCPFWDEL-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C)C=CC=2N=CC=1C(C)CC)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid

Research Brief on 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid (CAS: 2172093-02-4): Recent Advances and Applications

3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid (CAS: 2172093-02-4) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its ability to modulate the activity of protein kinases implicated in cancer progression. The results indicated that certain analogs of 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid displayed selective inhibition of tyrosine kinases, which are often overexpressed in various cancers. These findings underscore the compound's versatility and its promise as a scaffold for designing targeted cancer therapies.

The synthesis of 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which improved the yield and purity of the compound. This advancement is particularly significant for industrial applications, as it facilitates the large-scale production of the compound for further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid derivatives. Pharmacokinetic studies have revealed issues related to bioavailability and metabolic stability, which need to be addressed through structural modifications. Ongoing research is focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics.

In conclusion, 3-(Butan-2-yl)-6-methylquinoline-4-carboxylic acid (CAS: 2172093-02-4) represents a promising candidate for drug discovery, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be crucial for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives.